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Compound of Interest

Compound Name: Lopinavir Metabolite M-1

Cat. No.: B15565450 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the relative potency of the HIV protease inhibitor Lopinavir and

its major metabolites, with a focus on M-1. The information herein is supported by experimental

data to aid in understanding their therapeutic potential and metabolic activity.

Lopinavir, a critical component of antiretroviral therapy, undergoes extensive metabolism in the

body, primarily mediated by the cytochrome P450 3A4 (CYP3A4) enzyme. This process results

in the formation of several metabolites, with M-1, M-3, and M-4 being the most predominant.

Understanding the antiviral activity of these metabolites is crucial for a complete picture of

Lopinavir's efficacy and pharmacological profile.

Quantitative Comparison of Antiviral Potency
The following table summarizes the in vitro potency of Lopinavir and its primary metabolite, M-

1, against HIV. Data for metabolites M-3 and M-4 are qualitatively described as comparable to

the parent drug.
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Compound
Inhibition Constant (Ki)
against HIV Protease

50% Effective
Concentration (EC50)
against HIV in MT-4 cells

Lopinavir 1.3 - 3.6 pM
6.5 nM (in Peripheral Blood

Mononuclear Cells)

Metabolite M-1 0.7 pM[1]
1.413 µM (in the presence of

50% human serum)

Metabolite M-3/M-4
Potency comparable to

Lopinavir

Not explicitly quantified in the

reviewed literature.

Lopinavir Metabolism and Pathway
Lopinavir is almost exclusively metabolized by the hepatic CYP3A isozyme[2]. The major

oxidative metabolites identified are M-1, M-3, and M-4[3]. The metabolic pathway is

significantly inhibited by Ritonavir, a potent CYP3A inhibitor, which is co-administered with

Lopinavir to "boost" its plasma concentrations and therapeutic efficacy[2].

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2491146/
https://go.drugbank.com/drugs/DB01601
https://pubchem.ncbi.nlm.nih.gov/compound/Lopinavir
https://go.drugbank.com/drugs/DB01601
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lopinavir

Metabolite M-1

Oxidation

Metabolites M-3 & M-4Oxidation

Other Metabolites

Oxidation
CYP3A4  CatalyzesRitonavir Inhibits

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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